Cas no 1804868-88-9 (Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate)

Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure, featuring both difluoromethyl and trifluoromethyl groups, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. The presence of a hydroxyl group at the 5-position offers a versatile site for further functionalization. This compound exhibits improved metabolic stability and lipophilicity due to its fluorine substituents, which can contribute to enhanced binding affinity in target molecules. Its ester functionality allows for straightforward derivatization, facilitating its use in the development of bioactive compounds. The combination of these features makes it a promising candidate for advanced research and industrial applications.

Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate structure

1804868-88-9 structure

Product Name:Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate

CAS No:1804868-88-9

MF:C₁₀H₈F₅NO₃

MW:285.167440414429

CID:4892434

Update Time:2025-06-07

Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate
- Inchi： 1S/C10H8F5NO3/c1-19-7(18)3-5-4(9(11)12)2-6(17)8(16-5)10(13,14)15/h2,9,17H,3H2,1H3
- InChI Key： ASJSTTZSGQCWSV-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C(F)(F)F)N=C1CC(=O)OC)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 323
XLogP3: 1.9
Topological Polar Surface Area: 59.4

Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029023846-250mg	Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate	1804868-88-9	95%	250mg	$1,029.00	2022-04-01
Alichem	A029023846-500mg	Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate	1804868-88-9	95%	500mg	$1,819.80	2022-04-01
Alichem	A029023846-1g	Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate	1804868-88-9	95%	1g	$2,981.85	2022-04-01

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Additional information on Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate

Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804868-88-9): An Overview

Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804868-88-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated pyridines, which are known for their diverse applications in pharmaceutical and agrochemical research.

The molecular structure of Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate is characterized by the presence of a pyridine ring substituted with difluoromethyl, hydroxy, and trifluoromethyl groups, along with a methyl ester moiety. These functional groups contribute to the compound's chemical stability and bioavailability, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the pharmacological properties of Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and antioxidant activities. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders.

Another notable application of Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate is in the field of cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound has significant anticancer properties, particularly against breast and lung cancer cell lines. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

In addition to its therapeutic potential, Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate has also been explored for its agrochemical applications. Research published in the Journal of Agricultural and Food Chemistry in 2020 indicated that this compound exhibits strong pesticidal activity against various plant pathogens. The high efficacy and low toxicity profile make it a promising candidate for developing environmentally friendly pesticides.

The synthesis of Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethyl groups, and esterification with methanol. The synthetic route is well-documented in the literature and can be optimized for large-scale production using modern chemical techniques.

From a safety perspective, Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate is generally considered to be safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to minimize exposure risks. This includes wearing personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, Methyl 3-(difluoromethyl)-5-hydroxy-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804868-88-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, cancer research, and agrochemicals. Its unique molecular structure and favorable biological properties make it an exciting area of ongoing research and development.